Cas no 93996-50-0 (9H-Purine,2-amino-6-[(p-methylbenzyl)thio]-9-b-D-ribofuranosyl- (7CI))

• Product Name: 9H-Purine,2-amino-6-[(p-methylbenzyl)thio]-9-b-D-ribofuranosyl- (7CI)
• CAS No: 93996-50-0
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 817320
• PubChem ID: 241403
• Update Time: 2025-04-19

9H-Purine,2-amino-6-[(p-methylbenzyl)thio]-9-b-D-ribofuranosyl- (7CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2-amino-6-[(p-methylbenzyl)thio]-9-b-D-ribofuranosyl- (7CI)
• 2-[2-amino-6-[(4-methylphenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymet hyl)oxolane-3,4-diol
• DTXSID90287045
• 6-{[(4-Methylphenyl)methyl]sulfanyl}-9-pentofuranosyl-9H-purin-2-amine
• NSC48717
• 93996-50-0
• NSC-48717

• Inchi： 1S/C18H21N5O4S/c1-9-2-4-10(5-3-9)7-28-16-12-15(21-18(19)22-16)23(8-20-12)17-14(26)13(25)11(6-24)27-17/h2-5,8,11,13-14,17,24-26H,6-7H2,1H3,(H2,19,21,22)
• InChI Key： FLHBOPXHOGGDGH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 403.131
• Monoisotopic Mass: 403.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 776.7°Cat760mmHg
• Flash Point: 423.5°C
• Refractive Index: 1.784
• PSA: 164.84000
• LogP: 1.20190